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Compound of Interest

Compound Name: Azetidin-3-one Hydrochloride

CAS No.: 17557-84-5

Cat. No.: B092433 Get Quote

Executive Summary & Chemical Identity
Azetidin-3-one Hydrochloride (CAS: 17557-84-5) is a high-value, strained heterocyclic

building block used primarily in the synthesis of complex pharmaceutical candidates.[1] Its

utility stems from the unique geometry of the four-membered azetidine ring and the reactive

ketone handle at the 3-position.

However, this utility comes at the cost of stability. The compound possesses significant ring

strain (~25.4 kcal/mol) and a highly electrophilic carbonyl group, making it susceptible to

nucleophilic attack, hydration, and cationic ring-opening polymerization (CROP). This guide

provides a scientifically grounded protocol for maintaining the integrity of this reagent.
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Property Data

CAS Number 17557-84-5

Formula

C

H

NO

HCl

Molecular Weight 107.54 g/mol

Appearance White to off-white crystalline solid

Solubility Soluble in water, methanol, DMSO

Key Hazard
Skin/Eye/Respiratory Irritant (H315, H319,

H335)

Physicochemical Stability Profile
To store this compound effectively, one must understand the causality of its degradation. It is

not merely "unstable"; it is thermodynamically primed to relieve strain.

The Electrophilic Trap (Hydration)
Unlike acyclic ketones, the carbonyl carbon in azetidin-3-one is exceptionally electrophilic. The

geometric constraints of the 4-membered ring increase the

-character of the C-O bond, lowering the LUMO energy.

Mechanism: In the presence of atmospheric moisture, the carbonyl undergoes reversible

hydration to form the gem-diol (hydrate).

Consequence: While often reversible, prolonged exposure to moisture can shift the

equilibrium, altering stoichiometry and potentially catalyzing ring-opening hydrolysis.

Cationic Ring-Opening Polymerization (CROP)
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The azetidine ring is a kinetic trap. The hydrochloride salt form acts as a stabilizer by

protonating the nitrogen, thereby reducing its nucleophilicity.

Risk Factor: If the salt is neutralized (free-based) or if the pH drifts, the lone pair on the

nitrogen becomes available.

Mechanism: The nucleophilic nitrogen of one molecule attacks the strained ring of an

activated neighbor, initiating an uncontrollable polymerization chain reaction.

Storage Implication:Never store the free base; always store as the HCl salt.

Thermal Instability
Elevated temperatures provide the activation energy required to overcome the kinetic barrier of

ring opening. Decomposition products typically include brown/black oligomers.

Degradation Pathways Visualization
The following diagram illustrates the primary chemical fates of Azetidin-3-one HCl under stress

conditions.

Azetidin-3-one HCl
(Intact Reagent)

Gem-Diol Hydrate
(Reversible) + H2O (Fast)

Free Base Formation
(pH > 7)

 Base/Improper Buffer

Atmospheric Moisture
(H2O)

 Desiccation

Ring Opening
Hydrolysis

 Prolonged Wet Storage

Polymerization
(Irreversible Oligomers)

 Self-Reaction (CROP)

Click to download full resolution via product page

Figure 1: Mechanistic degradation pathways driven by moisture and pH changes.

Validated Storage Protocol
This protocol is designed to be a self-validating system. Following these steps ensures the

material remains within specification.[2]
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Environmental Conditions
Parameter Requirement Scientific Rationale

Temperature
-20°C (

5°C)

Arrhenius suppression of ring-

opening kinetics.

Atmosphere
Inert Gas (Ar or N

)

Displaces oxygen and, more

importantly, atmospheric

moisture.

Humidity < 10% RH
Prevents gem-diol formation

and hydrolysis.

Light Dark/Amber Vial

Minimizes potential

photochemical radical

formation (though less critical

than moisture).

The "Double-Wall" Containment Strategy
Do not rely on the vendor's original bottle alone once the seal is broken.

Primary Container: Original glass vial with a Teflon-lined screw cap. Tape the cap with

Parafilm to prevent gas exchange.

Secondary Container: Place the primary vial inside a larger jar or desiccator containing

active desiccant (e.g., Drierite or Silica Gel with indicator).

Inerting: Flush the secondary container with Argon before sealing.

Handling Workflow (The "Equilibration Rule")
The most common failure mode is condensation caused by opening a cold vial in a warm room.
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Remove from Freezer (-20°C)

Equilibrate to RT (30-60 mins)
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Figure 2: Standard Operating Procedure (SOP) for handling hygroscopic reagents.

Quality Control & Re-Analysis
Before using Azetidin-3-one HCl in critical steps (e.g., GMP synthesis or late-stage

functionalization), validate its purity.
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Visual Inspection (First Line of Defense)
Pass: White, crystalline, free-flowing powder.

Fail: Clumped, sticky, or yellow/brown discoloration. (Indicates moisture absorption or

polymerization).

1H-NMR Validation
Dissolve ~5 mg in DMSO-d6 or D2O.

Intact Ketone: Look for sharp singlets corresponding to the ring protons. In D2O, the ketone

may exist partially as the hydrate, shifting the signals upfield.

Degradation Markers:

Broadening of peaks (indicates polymerization/oligomerization).

New signals in the aliphatic region (ring-opened byproducts).

Loss of the integral ratio between the ring protons and the HCl counter-ion (if using an

internal standard).

Emergency & Safety (HSE)
While this guide focuses on stability, safety is paramount.

Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation

(H335).[1][3]

Spill Protocol:

Evacuate dust area.[2][3]

Wear N95/P100 respirator and nitrile gloves.

Cover spill with dry sand or inert absorbent (do not use water, as it may generate HCl

fumes or degrade the substance rapidly).
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Sweep into a hazardous waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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